Cas no 1806672-66-1 (3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one
• CAS No: 1806672-66-1
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4972380
• Update Time: 2025-06-12

3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-17-8-3-4-9(12(14)15)10(7-8)11(16)5-6-13/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： MOYDVCLQUFLKMG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(F)F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806672-66-1)

3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806672-66-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique difluoromethyl and ethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a bromine substituent, makes it particularly valuable for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

In recent years, the demand for fluorinated compounds like 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one has surged due to their applications in drug discovery. Fluorine incorporation is a hot topic in medicinal chemistry, as it often enhances the bioavailability and metabolic stability of pharmaceuticals. Researchers are increasingly searching for terms such as "fluorine in drug design" and "difluoromethyl group applications," highlighting the relevance of this compound. Its ethoxy group further contributes to its solubility and reactivity, making it a preferred choice for synthetic pathways.

The compound's CAS No. 1806672-66-1 is often referenced in patent literature and academic journals, particularly in studies focusing on heterocyclic synthesis. Its role as a building block for aryl ketones and chiral auxiliaries aligns with the growing interest in asymmetric catalysis, a trending subject in organic chemistry forums. Users frequently search for "advanced organic synthesis intermediates" or "CAS number lookup for brominated compounds," underscoring the need for detailed information on such molecules.

From an industrial perspective, 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one is valued for its potential in agrochemical development. The difluoromethyl moiety is known to improve the pesticidal activity of certain compounds, a fact that resonates with searches like "fluorine in agrochemicals". Additionally, its stability under various conditions makes it a candidate for high-throughput screening, a method widely discussed in combinatorial chemistry circles.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1806672-66-1. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize such compounds. Queries like "eco-friendly bromination techniques" or "solvent-free reactions for aryl ketones" reflect this shift. The compound's compatibility with microwave-assisted synthesis, a popular lab technique, further enhances its appeal.

In summary, 3-Bromo-1-(2-(difluoromethyl)-5-ethoxyphenyl)propan-1-one (CAS No. 1806672-66-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the bromine and difluoromethyl groups, make it a subject of ongoing research and a frequent search term in scientific databases. As the demand for fluorinated intermediates and high-value synthetic building blocks grows, this compound is poised to remain a key player in advanced chemical synthesis.